methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate

• IUPAC Name: methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• InChI: InChI=1S/C9H7FN2O2/c1-14-9(13)7-5-2-3-11-8(5)12-4-6(7)10/h2-4H,1H3,(H,11,12)
• InChI Key: LLGKEFTUEUHOPV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CNC2=NC=C1F
• Molecular Formula: C9H7FN2O2
• DSSTOX Substance ID: DTXSID501204438
• Molecular Weight: 194.16 g/mol
• CAS RN: 1190310-24-7

Description

“Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate” is a chemical compound that belongs to the class of 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives have shown potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves the reaction of the starting material with R-substituted aldehyde at 50°C. This process yields a series of derivatives, including "methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate".

Molecular Structure Analysis

The molecular structure of “methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate” is represented by the SMILES string COC(=O)c1c(cnc2[nH]ccc12)C(F)(F)F. The empirical formula is C10H7F3N2O2 and the molecular weight is 244.17.

Scientific Research Applications

Application 1: Cancer Therapy

• Scientific Field : Oncology
• Summary of the Application : The compound is used in the design and synthesis of derivatives that act as potent inhibitors of the fibroblast growth factor receptor (FGFR), which plays an essential role in various types of tumors. Targeting FGFRs is therefore an attractive strategy for cancer therapy.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives are then tested for their activities against FGFR1, 2, and 3.
• Results or Outcomes : Among the synthesized derivatives, compound 4h exhibited potent FGFR inhibitory activity, with FGFR1–4 IC50 values of 7, 9, 25, and 712 nM, respectively. In vitro, 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. Furthermore, 4h also significantly inhibited the migration and invasion of 4T1 cells.

Application 2: Treatment of Disorders Involving Elevated Plasma Blood Glucose

• Scientific Field : Endocrinology
• Summary of the Application : Compounds similar to “methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate” may be used in the prevention and treatment of disorders involving elevated plasma blood glucose.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds were found to be effective in reducing blood glucose. They may therefore find application in the treatment of conditions such as hyperglycemia, type 1 diabetes, diabetes as a consequence of obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension.